Cas no 1391135-81-1 (1-cyclobutylcyclobutan-1-amine)

• Product Name: 1-cyclobutylcyclobutan-1-amine
• CAS No: 1391135-81-1
• MF: C₈H₁₅N
• MW: 125.211402177811
• MDL: MFCD22533842
• CID: 5243690
• PubChem ID: 22115157
• Update Time: 2026-03-08

1-cyclobutylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Cyclobutylcyclobutan-1-amine
• 1-cyclobutylcyclobutan-1-amine

• MDL： MFCD22533842
• Inchi： 1S/C8H15N/c9-8(5-2-6-8)7-3-1-4-7/h7H,1-6,9H2
• InChI Key： QYHWVEQLYSKKQK-UHFFFAOYSA-N
• SMILES： C1(N)(C2CCC2)CCC1

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 185.3±8.0 °C at 760 mmHg
• Flash Point: 65.0±9.7 °C
• Vapor Pressure: 0.7±0.4 mmHg at 25°C

1-cyclobutylcyclobutan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-cyclobutylcyclobutan-1-amine

Introduction to 1-Cyclobutylcyclobutan-1-amine (CAS No. 1391135-81-1)

1-Cyclobutylcyclobutan-1-amine, with the CAS number 1391135-81-1, is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its cyclobutyl and amine functionalities, has been the subject of extensive research due to its potential applications in pharmaceutical development and materials science.

The molecular structure of 1-cyclobutylcyclobutan-1-amine consists of a cyclobutane ring attached to another cyclobutane ring, with an amine group substituting one of the hydrogen atoms on the terminal cyclobutane ring. This unique arrangement imparts specific chemical and physical properties that make it a valuable intermediate in various synthetic pathways.

In recent years, the study of 1-cyclobutylcyclobutan-1-amine has been enriched by advancements in computational chemistry and spectroscopic techniques. These tools have provided deeper insights into the conformational behavior and reactivity patterns of the compound. For instance, density functional theory (DFT) calculations have revealed that the cyclobutyl groups in 1-cyclobutylcyclobutan-1-amine exhibit a preference for certain conformations, which can influence its reactivity in different chemical reactions.

The potential applications of 1-cyclobutylcyclobutan-1-amine in medicinal chemistry are particularly noteworthy. Research has shown that compounds with similar cycloalkyl and amine moieties can exhibit biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of 1-cyclobutylcyclobutan-1-amine demonstrated promising activity against certain inflammatory pathways, making them potential candidates for the development of new therapeutic agents.

Beyond medicinal applications, 1-cyclobutylcyclobutan-1-amine has also found use in materials science. Its unique molecular structure makes it an attractive building block for the synthesis of polymers and other advanced materials. Recent research has explored the use of 1-cyclobutylcyclobutan-1-amine-based monomers in the creation of novel polymer architectures with enhanced mechanical properties and thermal stability. These materials have potential applications in areas such as electronics, coatings, and biomedical devices.

The synthesis of 1-cyclobutylcyclobutan-1-amine has been optimized through various methods, including transition metal-catalyzed reactions and organocatalytic approaches. These synthetic strategies have improved the efficiency and selectivity of the process, making it more feasible for large-scale production. A notable example is a palladium-catalyzed coupling reaction that efficiently forms the cycloalkyl framework with high regioselectivity.

In conclusion, 1-cyclobutylcyclobutan-1-amine (CAS No. 1391135-81-1) is a versatile compound with a wide range of potential applications in both medicinal chemistry and materials science. Ongoing research continues to uncover new insights into its properties and reactivity, further expanding its utility in various scientific and industrial contexts. As more studies are conducted, it is likely that this compound will play an increasingly important role in the development of innovative solutions across multiple fields.